Cas no 332384-78-8 (2-(4-tert-Butyl-benzylsulfanyl)-9H-1,3,4,9-tetraaza-fluorene)

• Product Name: 2-(4-tert-Butyl-benzylsulfanyl)-9H-1,3,4,9-tetraaza-fluorene
• CAS No: 332384-78-8
• MF: C₂₀H₂₀N₄S
• MW: 348.464602470398
• CID: 3071749
• PubChem ID: 5763801
• Update Time: 2025-04-21

2-(4-tert-Butyl-benzylsulfanyl)-9H-1,3,4,9-tetraaza-fluorene Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butyl-benzylsulfanyl)-9H-1,3,4,9-tetraaza-fluorene
• WBA86819
• 3-((4-(tert-Butyl)benzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole
• Oprea1_139874
• AKOS000573808
• 332384-78-8
• Oprea1_858705

• MDL： MFCD02049386
• Inchi： 1S/C20H20N4S/c1-20(2,3)14-10-8-13(9-11-14)12-25-19-22-18-17(23-24-19)15-6-4-5-7-16(15)21-18/h4-11H,12H2,1-3H3,(H,21,22,24)
• InChI Key： JMTCAWYSYANNAZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C(=N1)NC1C=CC=CC=12)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 348.14086783Da
• Monoisotopic Mass: 348.14086783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles